4,4,8,8-Tetrakis(3,5-diphenylphenyl)-2,2-dimethyl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-ium 6-oxide

• Molecular Formula: C79H60O5P+
• Molecular Weight: 1120.3 g/mol
• IUPAC Name: 4,4,8,8-tetrakis(3,5-diphenylphenyl)-2,2-dimethyl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-ium 6-oxide
• InChI: InChI=1S/C79H60O5P/c1-77(2)81-75-76(82-77)79(73-51-67(59-35-19-7-20-36-59)45-68(52-73)60-37-21-8-22-38-60,74-53-69(61-39-23-9-24-40-61)46-70(54-74)62-41-25-10-26-42-62)84-85(80)83-78(75,71-47-63(55-27-11-3-12-28-55)43-64(48-71)56-29-13-4-14-30-56)72-49-65(57-31-15-5-16-32-57)44-66(50-72)58-33-17-6-18-34-58/h3-54,75-76H,1-2H3/q+1
• InChI Key: GETIBSMHCIMPRS-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(O1)C(O[P+](=O)OC2(C3=CC(=CC(=C3)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC(=CC(=C6)C7=CC=CC=C7)C8=CC=CC=C8)(C9=CC(=CC(=C9)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC(=CC(=C1)C1=CC=CC=C1)C1=CC=CC=C1)C

Description

4,4,8,8-Tetrakis(3,5-diphenylphenyl)-2,2-dimethyl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-ium 6-oxide is a complex organic compound known for its unique structural properties This compound is part of the dioxaphosphepine family, which is characterized by a dioxaphosphepine ring system

Preparation Methods

The synthesis of 4,4,8,8-Tetrakis(3,5-diphenylphenyl)-2,2-dimethyl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-ium 6-oxide involves multiple steps. The synthetic route typically starts with the preparation of the dioxaphosphepine ring system, followed by the introduction of the diphenylphenyl groups. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve scaling up these reactions using continuous flow reactors to maintain consistency and efficiency .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one of the phenyl groups is replaced by another functional group. Common reagents and conditions used in these reactions include organic solvents like dichloromethane and catalysts such as palladium on carbon. .

Scientific Research Applications

4,4,8,8-Tetrakis(3,5-diphenylphenyl)-2,2-dimethyl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-ium 6-oxide has several scientific research applications:

Chemistry: It is used as a ligand in catalysis, facilitating various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its interaction with enzymes and proteins.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in drug delivery systems.

Industry: It is used in the development of advanced materials, including polymers and nanomaterials

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. In catalysis, it acts as a ligand, coordinating with metal centers to facilitate chemical reactions. In biological systems, it may interact with enzymes or receptors, modulating their activity. The pathways involved depend on the specific application and the molecular targets .

Comparison with Similar Compounds

Compared to other similar compounds, 4,4,8,8-Tetrakis(3,5-diphenylphenyl)-2,2-dimethyl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-ium 6-oxide stands out due to its unique structural features and versatility. Similar compounds include:

• (3aS,8aS)-4,4,8,8-tetrakis(3,5-dimethylphenyl)tetrahydro-N,N,2,2-tetramethyl-1,3-dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-amine .
• (3aR,8aR)-4,4,8,8-tetrakis(3,5-di-tert-butylphenyl)-2,2-diethyl-6-phenyltetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine .

These compounds share similar dioxaphosphepine ring systems but differ in their substituents, which can significantly impact their chemical properties and applications.